Cas no 1805094-96-5 (4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride
• CAS No: 1805094-96-5
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4890191
• Update Time: 2025-06-08

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-6(14)4-5(12(15)16)2(7(9)10)1-3(13)11-4/h1,7H,(H,11,13)
• InChI Key： WAFINUIELIVMJN-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C(F)F)=CC(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 0.6
• Topological Polar Surface Area: 92

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride

Professional Introduction to Compound with CAS No. 1805094-96-5 and Product Name: 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride (CAS No. 1805094-96-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and hydroxy functional groups, along with the nitropyridine core, makes it a versatile building block for developing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in recent years, as it contributes to the prolongation of drug efficacy and reduces the frequency of administration. In contrast, the hydroxy group introduces polarity and hydrogen bonding capabilities, which are essential for optimizing pharmacokinetic properties such as solubility and bioavailability. The nitropyridine scaffold, on the other hand, is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride, making it more accessible for industrial applications. Researchers have leveraged modern catalytic techniques to streamline its synthesis, reducing both cost and environmental impact. These improvements align with the broader industry trend toward greener chemistry practices, ensuring that high-quality intermediates can be produced sustainably.

The compound's significance extends beyond its structural attributes; it has been identified as a key precursor in several cutting-edge drug development projects. For instance, studies have demonstrated its utility in constructing novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The nitropyridine moiety, in particular, has been shown to interact effectively with target proteins, while the difluoromethyl group enhances binding selectivity. Such interactions are pivotal for designing molecules with high therapeutic potential.

In addition to its role in oncology research, 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride has found applications in the development of antimicrobial agents. The combination of functional groups present in this compound allows for the creation of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has led to promising candidates for addressing antibiotic-resistant strains, a pressing global health challenge.

The compound's reactivity also makes it valuable in material science applications. For example, it can be used to synthesize advanced polymers with tailored properties, such as enhanced thermal stability or biodegradability. These materials are increasingly relevant in industries ranging from electronics to sustainable packaging solutions.

From a regulatory perspective, 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride benefits from stringent quality control measures due to its role as an intermediate in pharmaceutical production. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety across batches. This rigorous oversight not only safeguards patient outcomes but also supports innovation by providing reliable starting materials for researchers.

The future prospects of this compound are further illuminated by emerging research trends. For instance, computational modeling techniques are being employed to predict how modifications to its structure might influence biological activity. Such simulations can accelerate the drug discovery process by identifying promising derivatives without extensive experimental screening.

Collaborative efforts between academic institutions and pharmaceutical companies have also enhanced our understanding of 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride's potential. These partnerships facilitate knowledge exchange and resource sharing, enabling faster translation of laboratory findings into clinical applications. As a result, researchers are exploring new therapeutic modalities where this compound could play a central role.

In conclusion,4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carbonyl chloride (CAS No. 1805094-96-5) represents a cornerstone of modern chemical synthesis and drug development. Its unique structural features and broad applicability make it indispensable in pharmaceutical research and industrial manufacturing. As scientific understanding evolves and new methodologies emerge,this compound will continue to be a valuable asset for advancing therapeutic innovation across multiple disciplines.